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Compound of Interest

2,4,6-Trimethylpyrimidine-5-
Compound Name:
carboxylic acid

Cat. No.: B010536

CAS Number: 108397-75-7

This technical guide provides a comprehensive overview of 2,4,6-trimethylpyrimidine-5-
carboxylic acid, a heterocyclic compound of interest to researchers, scientists, and
professionals in drug development. Due to the limited availability of detailed public data on this
specific molecule, this guide presents known information and offers a general context based on
the broader class of pyrimidine derivatives.

Chemical and Physical Properties

2,4,6-trimethylpyrimidine-5-carboxylic acid is a solid organic compound with the molecular
formula CsH10N202 and a molecular weight of 166.18 g/mol .[1] While specific experimental
data on properties such as melting point, boiling point, and solubility are not readily available in
published literature, the basic physicochemical characteristics are summarized in the table
below.
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Property Value Source
CAS Number 108397-75-7 N/A
Molecular Formula CsH10N20:2 [1]
Molecular Weight 166.18 g/mol [1]
Physical Form Solid [1]
Purity Typically available at 295% [1][2]

Synthesis

A specific, detailed experimental protocol for the synthesis of 2,4,6-trimethylpyrimidine-5-
carboxylic acid is not prominently available in the scientific literature. However, general
synthetic routes for polysubstituted pyrimidine-5-carboxylic acids often involve multicomponent
reactions. One common approach is a variation of the Biginelli reaction or similar
cyclocondensation reactions.

A plausible, though not experimentally verified for this specific compound, synthetic pathway
could involve the condensation of a B-dicarbonyl compound (or a functional equivalent), an
amidine, and an aldehyde. For 2,4,6-trimethylpyrimidine-5-carboxylic acid, this could
hypothetically involve the reaction of a suitably substituted acetoacetate derivative with
acetamidine.

Generalized Experimental Workflow for Synthesis and Purification:
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Synthesis

Work-up & Purification Analysis
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Caption: A generalized workflow for the synthesis, purification, and analysis of a polysubstituted
pyrimidine carboxylic acid.

Biological Activity and Potential Applications

There is a significant lack of specific data in peer-reviewed literature regarding the biological
activity of 2,4,6-trimethylpyrimidine-5-carboxylic acid. However, the pyrimidine scaffold is a
well-established pharmacophore in medicinal chemistry, forming the core of numerous
therapeutic agents.

Pyrimidine derivatives are known to exhibit a wide range of biological activities, including but
not limited to:

e Anticancer: Many pyrimidine analogs interfere with nucleic acid synthesis and have been
developed as antimetabolite cancer therapies.

e Antimicrobial: The pyrimidine nucleus is found in various antibacterial and antifungal agents.

[3]

o Anti-inflammatory: Certain pyrimidine derivatives have shown potent anti-inflammatory
properties.
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» Antiviral: Pyrimidine nucleoside analogs are a cornerstone of antiviral therapy, particularly for
HIV and hepatitis.[3]

Given the presence of the pyrimidine core, 2,4,6-trimethylpyrimidine-5-carboxylic acid could
be a candidate for screening in these and other therapeutic areas. The carboxylic acid moiety
provides a handle for further chemical modification to explore structure-activity relationships
(SAR) and to develop prodrugs or targeted delivery systems.

Hypothetical Drug Discovery and Development Workflow:
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Caption: A generalized workflow for a drug discovery and development program.

Experimental Protocols

Due to the absence of published studies detailing the biological evaluation of 2,4,6-
trimethylpyrimidine-5-carboxylic acid, specific experimental protocols cannot be provided.
However, a general approach to assessing the potential biological activity of a novel pyrimidine
derivative would typically involve a series of in vitro and in vivo assays.

General Protocol for In Vitro Cytotoxicity Screening (Example: MTT Assay):

e Cell Culture: Human cancer cell lines (e.g., HelLa, A549) are cultured in appropriate media
supplemented with fetal bovine serum and antibiotics.

e Compound Preparation: A stock solution of 2,4,6-trimethylpyrimidine-5-carboxylic acid is
prepared in a suitable solvent (e.g., DMSO) and serially diluted to various concentrations.

o Cell Treatment: Cells are seeded in 96-well plates and, after adherence, are treated with the
different concentrations of the test compound. A vehicle control (DMSO) and a positive
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control (e.g., doxorubicin) are included.

 Incubation: The plates are incubated for a specified period (e.g., 48-72 hours).

e MTT Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is
added to each well and incubated to allow for the formation of formazan crystals by viable
cells.

o Solubilization: The formazan crystals are dissolved by adding a solubilization buffer.

o Data Acquisition: The absorbance is measured using a microplate reader at a specific
wavelength (e.g., 570 nm).

» Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and
the ICso (half-maximal inhibitory concentration) is determined.

Conclusion

2,4,6-trimethylpyrimidine-5-carboxylic acid represents a chemical entity with potential for
further investigation in the fields of medicinal chemistry and drug discovery. While specific data
on its synthesis, properties, and biological activity are currently limited, its structural features—
namely the pyrimidine core and the carboxylic acid functional group—suggest that it could
serve as a valuable building block for the development of novel therapeutic agents. Further
research is warranted to fully elucidate the chemical and biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,4,6-
trimethylpyrimidine-5-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010536#2-4-6-trimethylpyrimidine-5-carboxylic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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